Cas no 383870-86-8 (N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide)

• Product Name: N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide
• CAS No: 383870-86-8
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• MDL: MFCD18643426
• CID: 835482
• PubChem ID: 22015734
• Update Time: 2025-11-03

N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-((2-Methoxy-5-morpholinophenyl)carbamothioyl)benzamide
• N-(2-methoxy-5-morpholinophenylcarbamothioyl)benzamide
• Benzamide, N-[[[2-methoxy-5-(4-morpholinyl)phenyl]amino]thioxomethyl]-
• N-[(2-methoxy-5-morpholin-4-ylphenyl)carbamothioyl]benzamide
• FAXXRNJSZBKREZ-UHFFFAOYSA-N
• 3873AH
• AX8283890
• N-((2-Methoxy-5-orpholinophenyl)carbamothioyl)benzamide
• Benzoyl-3-(2-methoxy-5-morpholin-4-yl-phenyl)-thiourea
• 1-Benzoyl-3-(2-methoxy-5-morpholin-4-yl-phenyl)-thiourea
• 1 -Benzoyl-3-(2-methoxy
• 1 -Benzoyl-3-(2-methoxy-
• 383870-86-8
• CS-M0528
• AKOS022185700
• DTXSID201161201
• 1 -Benzoyl-3-(2-methoxy-5-morpholin-4-yl-phenyl)-thiourea
• DA-29806
• N-[[[2-Methoxy-5-(4-morpholinyl)phenyl]amino]thioxomethyl]benzamide
• SCHEMBL3053531
• CS-14304
• N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide

• MDL： MFCD18643426
• Inchi： 1S/C19H21N3O3S/c1-24-17-8-7-15(22-9-11-25-12-10-22)13-16(17)20-19(26)21-18(23)14-5-3-2-4-6-14/h2-8,13H,9-12H2,1H3,(H2,20,21,23,26)
• InChI Key： FAXXRNJSZBKREZ-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1=C(C=CC(=C1)N1CCOCC1)OC

Computed Properties

• Exact Mass: 371.13053
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.9
• XLogP3: 3.2

Experimental Properties

• PSA: 62.83

N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide

Recent Advances in the Study of N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide (CAS: 383870-86-8)

N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide (CAS: 383870-86-8) is a novel thiourea derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly as an inhibitor of specific enzymatic pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

The primary interest in this compound stems from its ability to modulate key biological targets, including protein kinases and other signaling molecules involved in disease progression. Researchers have employed a combination of in vitro and in vivo assays to evaluate its efficacy and safety profile. Notably, the compound has demonstrated selective inhibition of certain kinases, which are often dysregulated in cancers and inflammatory diseases. These findings suggest that N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide could serve as a lead compound for the development of new therapeutic agents.

Recent publications have highlighted the synthetic pathways and structural optimization of this compound. Advanced computational modeling and structure-activity relationship (SAR) studies have been instrumental in identifying key modifications that enhance its biological activity and reduce off-target effects. For instance, the introduction of the morpholino group has been shown to improve solubility and bioavailability, addressing one of the major challenges in drug development.

In addition to its therapeutic potential, N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide has also been explored as a tool compound in chemical biology research. Its ability to selectively inhibit specific enzymes makes it a valuable probe for studying signaling pathways and cellular processes. Recent work has utilized this compound to investigate the role of certain kinases in immune responses and metabolic regulation, providing new insights into disease mechanisms.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-(2-Methoxy-5-morpholinophenylcarbamothioyl)benzamide (CAS: 383870-86-8) represents a promising candidate for drug development and chemical biology research. Its unique structural and functional properties offer exciting opportunities for the discovery of new therapies and the elucidation of complex biological pathways. Continued research and development efforts will be crucial to fully realize its potential in the field of chemical biology and medicine.